5-amino-N-(4-ethylphenyl)-1-({[4-(propan-2-yl)phenyl]carbamoyl}methyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(4-ethylphenyl)-1-[2-oxo-2-(4-propan-2-ylanilino)ethyl]triazole-4-carboxamide
• InChI: InChI=1S/C22H26N6O2/c1-4-15-5-9-18(10-6-15)25-22(30)20-21(23)28(27-26-20)13-19(29)24-17-11-7-16(8-12-17)14(2)3/h5-12,14H,4,13,23H2,1-3H3,(H,24,29)(H,25,30)
• InChI Key: YRNRFSMLDFGWMX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C(N(N=N2)CC(=O)NC3=CC=C(C=C3)C(C)C)N
• Molecular Formula: C22H26N6O2
• Molecular Weight: 406.5 g/mol

Description

5-amino-N-(4-ethylphenyl)-1-({[4-(propan-2-yl)phenyl]carbamoyl}methyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C22H26N6O2 and its molecular weight is 406.49. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

The crystal structure of similar triazole derivatives has been studied to understand their chemical behavior and potential for rearrangement reactions. For example, the study on the crystal structure of 5-Phenyl-[1, 2, 3] triazolo [1, 5-b] [1, 2, 4] triazine-3-carboxamide provided evidence for the Dimroth rearrangement of triazolo-triazines, offering insights into the structural dynamics of triazole compounds (L'abbé et al., 2010).

Synthesis and Antimicrobial Activities

Triazole derivatives have been synthesized and evaluated for their antimicrobial activities. For instance, novel triazole derivatives were found to possess good or moderate activities against test microorganisms, indicating the potential of these compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Anticancer and Anti-inflammatory Applications

Research into the synthesis of triazole compounds has also extended to their evaluation as potential anticancer and anti-inflammatory agents. The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents highlighted the versatility of triazole derivatives in therapeutic applications (Rahmouni et al., 2016).

Advanced Synthesis Techniques

Advanced techniques for synthesizing triazole derivatives have been developed to enhance their pharmaceutical applications. A study on the ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates for triazole-based scaffolds discussed methods beyond the traditional Dimroth rearrangement, aiming to improve the synthesis efficiency of triazole-based peptidomimetics or biologically active compounds (Ferrini et al., 2015).